molecular formula C10H9FN2O5 B8514820 4-Pyridinepropanoic acid,2-fluoro-5-nitro-a-oxo-,ethyl ester CAS No. 920978-83-2

4-Pyridinepropanoic acid,2-fluoro-5-nitro-a-oxo-,ethyl ester

Cat. No.: B8514820
CAS No.: 920978-83-2
M. Wt: 256.19 g/mol
InChI Key: HYFIAJRSIDQPHG-UHFFFAOYSA-N
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Description

4-Pyridinepropanoic acid,2-fluoro-5-nitro-a-oxo-,ethyl ester is a useful research compound. Its molecular formula is C10H9FN2O5 and its molecular weight is 256.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

920978-83-2

Molecular Formula

C10H9FN2O5

Molecular Weight

256.19 g/mol

IUPAC Name

ethyl 3-(2-fluoro-5-nitropyridin-4-yl)-2-oxopropanoate

InChI

InChI=1S/C10H9FN2O5/c1-2-18-10(15)8(14)3-6-4-9(11)12-5-7(6)13(16)17/h4-5H,2-3H2,1H3

InChI Key

HYFIAJRSIDQPHG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=O)CC1=CC(=NC=C1[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2 g (12.81 mmol) of 2-fluoro-4-methyl-5-nitropyridine and 9.36 g (32.03 mmol) of ethyl oxalate are placed in a 100 ml three-necked flask equipped with a magnetic stirrer and maintained under a flush of nitrogen. 2.11 ml (14.09 mmol) of 1,8-diazabicyclo-[5.4.0]undec-7-ene are then added to the reaction medium stirred at room temperature. The reaction mixture is then stirred at room temperature for 4 hours. A mixture of ethyl acetate (100 ml), water (40 ml) and acetic acid (2 ml) is then added. The mixture is extracted twice with ethyl acetate. The combined organic phases are washed with 100 ml of water and with 100 ml of saturated aqueous sodium chloride solution, dried over sodium sulfate and then concentrated under reduced pressure. The residue is purified by chromatography on a column of silica, eluting with a mixture of heptane and ethyl acetate. 1.53 g of product are thus isolated, and are used without further purification in the following step.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
9.36 g
Type
reactant
Reaction Step One
Quantity
2.11 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
2 mL
Type
solvent
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Three

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